Cas no 190516-92-8 (5-Hydroxy-8-methylquinolin-4(1H)-one)

• Product Name: 5-Hydroxy-8-methylquinolin-4(1H)-one
• CAS No: 190516-92-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 4728117
• Update Time: 2025-06-07

5-Hydroxy-8-methylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-8-methylquinolin-4(1H)-one
• FCH1263098
• AX8289036

• Inchi： 1S/C10H9NO2/c1-6-2-3-7(12)9-8(13)4-5-11-10(6)9/h2-5,12H,1H3,(H,11,13)
• InChI Key： RSFMMBPWJADPLO-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C2=C1C(C=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Topological Polar Surface Area: 49.3

Additional information on 5-Hydroxy-8-methylquinolin-4(1H)-one

5-Hydroxy-8-methylquinolin-4(1H)-one (CAS No. 190516-92-8): An Overview of Its Structure, Properties, and Applications

5-Hydroxy-8-methylquinolin-4(1H)-one (CAS No. 190516-92-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a wide range of biological activities. The unique structural features of 5-Hydroxy-8-methylquinolin-4(1H)-one make it an intriguing candidate for various applications, including drug discovery and development.

The molecular formula of 5-Hydroxy-8-methylquinolin-4(1H)-one is C₁₀H₉NO₂, and its molecular weight is 179.18 g/mol. The compound features a quinoline ring system with a hydroxyl group at the 5-position and a methyl group at the 8-position. These substituents play crucial roles in modulating the compound's physical and chemical properties, as well as its biological activities.

In terms of physical properties, 5-Hydroxy-8-methylquinolin-4(1H)-one is a white to off-white crystalline solid with a melting point of approximately 200°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are advantageous for various experimental procedures, including dissolution in biological media for in vitro and in vivo studies.

The chemical stability of 5-Hydroxy-8-methylquinolin-4(1H)-one is another important aspect to consider. The compound is stable under normal laboratory conditions but may degrade upon exposure to strong acids or bases. Additionally, it is sensitive to light and should be stored in a dark environment to maintain its integrity.

5-Hydroxy-8-methylquinolin-4(1H)-one has been the subject of numerous studies due to its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Recent studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 5-Hydroxy-8-methylquinolin-4(1H)-one may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-Hydroxy-8-methylquinolin-4(1H)-one has also demonstrated promising antiviral activity. Research has indicated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the modulation of viral entry into host cells and the inhibition of viral protein synthesis. These antiviral properties make 5-Hydroxy-8-methylquinolin-4(1H)-one a potential candidate for the development of antiviral drugs.

In addition to its anti-inflammatory and antiviral activities, 5-Hydroxy-8-methylquinolin-4(1H)-one has been investigated for its anticancer potential. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism behind this anticancer activity involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS). These findings highlight the potential of 5-Hydroxy-8-methylquinolin-4(1H)-one as a novel anticancer agent.

The pharmacokinetic properties of 5-Hydroxy-8-methylquinolin-4(1H)-one have also been studied to assess its suitability for therapeutic use. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further explore the therapeutic potential of 5-Hydroxy-8-methylquinolin-4(1H)-one, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens for various applications, including inflammatory diseases, viral infections, and cancer. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 5-Hydroxy-8-methylquinolin-4(1H)-one (CAS No. 190516-92-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory, antiviral, and anticancer properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.